BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Anhydrous
Cupric Formate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric formate

Cat. No.: B1198405

CAS Number: 544-19-4

This technical guide provides a comprehensive overview of anhydrous cupric formate, also
known as copper(ll) formate. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical and physical properties,

experimental protocols for its synthesis, and its relevance in biological systems and signaling
pathways.

Chemical and Physical Properties

Anhydrous cupric formate is a blue or greenish crystalline solid.[1] It is composed of copper in
the +2 oxidation state and formate anions. The compound is soluble in water and exhibits

hygroscopic properties.[1] Several key identifiers and properties are summarized in the tables
below.

Table 1: Chemical Identifiers for Anhydrous Cupric Formate
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Identifier Value

CAS Number 544-19-4[1][2][3]

Molecular Formula C2H2CuOa4[1][2][3]

Molecular Weight 153.58 g/mol [1][2][3]

IUPAC Name copper(ll) formate[4]

Synonyme Cupric diformate, Copper diformate,
Tubercuprose[1][4]

InChl Key HFDWIMBEIXDNQS-UHFFFAOYSA-L[4]

EINECS 208-865-8[2][4]

Table 2: Physical and Chemical Properties of Anhydrous Cupric Formate

Property Value

Appearance Blue to green crystalline powder[1][2]
Density 1.831 g/cm3[5]

Melting Point Decomposes at approximately 200°C[6]
Water Solubility Soluble[1][2]

. Stable under normal conditions, but
Stability ]
hygroscopic[1]

Experimental Protocols

Detailed methodologies for the synthesis of anhydrous cupric formate are crucial for
reproducible research. The following protocols describe common laboratory-scale preparations.

Synthesis of Anhydrous Cupric Formate from Copper
Hydroxide
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This protocol details the synthesis of anhydrous cupric formate starting from copper
hydroxide, which first yields the tetrahydrate form, followed by dehydration.

Experimental Workflow

Step 1: Reaction

Copper Hydroxide Powder (1.62 kg) 80% Aqueous Formic Acid (4.8 kg)

Reaction Mixture

Stir for 1 hour

Filtration

ion of Hydrate

Copper Formate Tetrahydrate (Solid)

Step 3: D;hydration

[ Dehydration at 100°C under vacuum ]

l

[ Anhydrous Copper Formate ]

Click to download full resolution via product page
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Caption: Workflow for the synthesis of anhydrous cupric formate.

Procedure:

To 1.62 kg of copper hydroxide powder, add 4.8 kg of an 80% aqueous solution of formic
acid.[2]

 Stir the resulting mixture for 1 hour.[2]
« Filter the mixture to isolate the solid product, which is copper formate tetrahydrate.[2]

» Dehydrate the copper formate tetrahydrate at 100°C under a vacuum to yield anhydrous
copper formate.[2]

General Preparation from Copper(ll) Salts

Anhydrous cupric formate can also be prepared by the reaction of other copper(ll) sources
with formic acid.

Reaction Scheme:

e CuO + 2HCOOH - Cu(HCOO)2 + H20

e Cu(OH)z + 2HCOOH - Cu(HCOO)2 + 2H20

« CuCOs + 2HCOOH - Cu(HCOO)z + H20 + CO2
Procedure:

e Add a copper(ll) source (oxide, hydroxide, or carbonate) in small portions to formic acid with
stirring.[6]

o Continue adding the copper salt until the reaction ceases (e.g., no more gas evolution for the
carbonate).[6]

« Filter the resulting solution to remove any unreacted solids.[6]

o Crystallization from solutions at temperatures between 75-85°C will yield the anhydrous
form.[5]
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Role in Biological Systems and Drug Development

While cupric formate itself is not a therapeutic agent, its constituent, copper, is an essential
trace element with significant implications in biology and drug development.[7][8] Copper ions
can be released from cupric formate in biological systems and participate in various cellular
processes.

Copper's ability to cycle between Cu(l) and Cu(ll) oxidation states makes it a critical cofactor in
numerous enzymes involved in processes like cellular respiration, antioxidant defense, and
neurotransmitter synthesis.[9][10] However, this redox activity also means that an excess of
free copper can be toxic, primarily through the generation of reactive oxygen species (ROS).[9]
[10]

The development of copper-based drugs is an active area of research, particularly in cancer
therapy.[11][12] The strategy often involves using ligands to form copper complexes that can
be delivered to target cells, where the release of copper or the complex itself can induce cell
death through various mechanisms, including apoptosis and autophagy.[11]

Copper in Cellular Signaling

Copper ions are not just passive cofactors; they actively modulate key signaling pathways that
are often dysregulated in diseases like cancer.

Key Signaling Pathways Modulated by Copper:

 MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is a crucial signaling
cascade that regulates cell proliferation, differentiation, and survival. Copper ions have been
shown to directly regulate the activity of components within this pathway.[13]

o PI3K-Akt Pathway: This pathway is central to cell growth, metabolism, and survival. Copper
can influence the activation of this pathway, for instance, by promoting the release of growth
factors like FGF-1.[13][14]

 Inflammatory Signaling: Recent research has identified a druggable copper-signaling
pathway that drives inflammation.[15] In inflammatory macrophages, mitochondrial copper(Il)
catalyzes NAD(H) redox cycling, which leads to metabolic and epigenetic changes that
promote an inflammatory state.[16]
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Caption: Simplified diagram of copper's role in key signaling pathways.

Safety and Handling

Cupric formate should be handled with care. As with other copper salts, it can be harmful if
swallowed and may cause irritation to the skin, eyes, and respiratory system.[4] Appropriate
personal protective equipment, including gloves and safety glasses, should be worn when
handling the compound.

Conclusion

Anhydrous cupric formate, identified by CAS number 544-19-4, is a well-characterized
inorganic compound with straightforward synthesis protocols. While its direct applications in
drug development are not established, its role as a source of bioactive copper ions makes it a
compound of interest for researchers studying the roles of copper in biological signaling and
disease. The modulation of critical pathways such as MAPK and PI3K-Akt by copper ions
highlights the potential for developing novel copper-based therapeutic strategies.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1198405?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198405?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cupric-formate
https://www.benchchem.com/product/b1198405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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